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Compound of Interest

Compound Name: Octanamide

Cat. No.: B1217078

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and technical data

for octanamide, a fatty amide used in various research and industrial applications, including as
an emulsifier, solvent, and in the study of skin sensitization.[1][2] Adherence to these guidelines
is critical for ensuring personnel safety and maintaining the integrity of experimental outcomes.

Chemical and Physical Properties

Octanamide, also known as caprylamide, is a primary carboxamide derived from octanoic
acid.[2][3] It appears as a white to tan crystalline solid.[4] The physical and chemical properties
of octanamide are summarized below. Note the variations in reported melting and boiling
points from different sources.
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Property Value Source(s)
Molecular Formula CsH17NO [2][3]
Molecular Weight 143.23 g/mol [31[4]

CAS Number 629-01-6 [2]
Appearance White to off-white crystalline 4]

solid
Melting Point 105 °C [4]
Boiling Point 261.35 °C (estimate) [4]

Water Solubility

155¢g/Lat23°C

[4]

Log Kow

1.66 - 2.827

[4]

Density

0.8450 g/cm3

[4]

Hazard Identification and GHS Classification

Octanamide is classified as a hazardous substance. The primary hazards are skin and eye

irritation.[1][3]

Hazard Class Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye

Serious Eye Irritation Category 2

irritation

Signal Word: Warning
Pictogram:

lwsalt text

Toxicity and Health Effects
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While comprehensive toxicological data for octanamide is limited, available information
suggests low acute oral toxicity.[4] It is not expected to have genotoxic or teratogenic potential.
[4] The primary health concern is its potential as a skin sensitizer.[4]

Toxicity Endpoint Result Source(s)
Acute Oral Toxicity Low [4]
Genotoxicity Not expected to be genotoxic [4]

o No teratogenic effects
Teratogenicity _ _ [4]
observed in rat studies

Skin Sensitization Potential skin sensitizer [4]

No data available for toxicity to
Ecological Toxicity fish, daphnia, algae, or [1]

microorganisms

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure a safe
laboratory environment.

Engineering Controls

e Ventilation: Always handle octanamide in a well-ventilated area. For procedures that may
generate dust or aerosols, use a certified chemical fume hood.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial. The following are the minimum recommendations:
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Protection Type Recommended Equipment  Justification

Chemical safety goggles with
side-shields conforming to
) EN166 (EU) or NIOSH (US) Protects against eye irritation
Eye and Face Protection )
standards. A face shield should  from dust or splashes.[1][2]
be worn if there is a significant

risk of splashing.

Chemically resistant gloves

(e.g., nitrile), a fully-buttoned ]
Prevents skin contact and

Skin Protection lab coat, and closed-toe L
irritation.[1][2]

shoes. For extensive handling,

consider impervious clothing.

Not typically required when
handled in a well-ventilated
area or fume hood. If dust is
) ) generated and engineering Minimizes inhalation of
Respiratory Protection ] o ]
controls are insufficient, a octanamide dust.[1]
NIOSH-approved respirator
with a particulate filter may be

necessary.

Storage

» Store in a cool, dry, and well-ventilated place.[1][2]
o Keep containers tightly closed when not in use.[1][2]

» Store away from incompatible materials and foodstuff containers.[1]

General Hygiene Practices

o Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[2]

e Do not eat, drink, or smoke in areas where chemicals are handled.[5]
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e Avoid the formation of dust and aerosols.[1][2]

Experimental Protocols

The following sections provide detailed methodologies for common laboratory procedures
involving octanamide.

General Protocol for Weighing and Handling Solid
Octanamide

This protocol minimizes the risk of inhalation and dermal exposure when handling solid
octanamide.

e Preparation:
o Don the appropriate PPE (lab coat, safety goggles, nitrile gloves).
o Ensure a chemical fume hood is operational and the work area is clean.
e Weighing:
o Perform all weighing operations inside the chemical fume hood or a ventilated enclosure.
o Use a tared weigh boat or paper.
o Handle the solid carefully with a clean spatula to avoid generating dust.
e Transfer:
o Carefully transfer the weighed solid to the reaction vessel or solvent container.
o If transferring to a liquid, add the solid slowly to prevent splashing.
o Cleanup:

o Decontaminate the spatula and weighing surface.
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o Dispose of the weigh boat/paper and any contaminated consumables (e.g., gloves) in a
clearly labeled, sealed waste container.

o Wipe down the work surface in the fume hood.

o Post-Handling:

o Wash hands thoroughly with soap and water.

Protocol for Synthesis of Octanamide via Carbodiimide-
Mediated Coupling

This protocol is a generalized procedure based on the widely used carbodiimide-mediated
coupling method for amide synthesis.[1]

e Reagents and Materials:

Octanoic acid

[¢]

o Ammonia source (e.g., ammonium chloride with a non-nucleophilic base like triethylamine)
or a primary amine

o Coupling agent (e.g., Dicyclohexylcarbodiimide - DCC)
o Anhydrous aprotic solvent (e.g., Dichloromethane - DCM, or Tetrahydrofuran - THF)
o Round-bottom flask, magnetic stirrer, and stir bar
o Inert atmosphere setup (e.g., nitrogen or argon)
e Procedure:

o Under an inert atmosphere, dissolve octanoic acid (1 equivalent) in the anhydrous solvent
in the round-bottom flask.

o If using ammonium chloride, add it (1.1 equivalents) along with the non-nucleophilic base
(2.2 equivalents) to the solution and stir.
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o Cool the mixture to 0 °C in an ice bath.
o In a separate container, dissolve DCC (1.1 equivalents) in the anhydrous solvent.
o Add the DCC solution dropwise to the stirred reaction mixture at 0 °C.

o Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

e Work-up and Purification:
o Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the
reaction mixture to remove the DCU.

o Wash the filtrate with a mild acid (e.g., 1M HCI) and then with a mild base (e.g., saturated
NaHCOs solution) to remove unreacted starting materials.

o Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa or MgSQa), filter, and
concentrate the solvent under reduced pressure to obtain the crude octanamide.

o Purify the crude product by recrystallization or column chromatography.

Protocol for Purification by Recrystallization

This protocol outlines a general procedure for purifying solid octanamide.
e Solvent Selection:

o Choose a solvent or solvent system in which octanamide is sparingly soluble at room
temperature but highly soluble when heated. Ethanol-water or isopropanol-water mixtures
are potential candidates.

e Dissolution:
o Place the crude octanamide in an Erlenmeyer flask.

o Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot
plate) with stirring until the solid completely dissolves. Add more solvent in small portions if
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necessary to achieve full dissolution at the boiling point.

o Decolorization (if necessary):

o If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small
amount of activated charcoal.

o Reheat the solution to boiling for a few minutes.
e Hot Filtration:

o Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to
remove insoluble impurities (and charcoal, if used).

o Crystallization:

o Allow the hot, clear filtrate to cool slowly to room temperature. Crystals of pure
octanamide should form.

o Once at room temperature, the flask can be placed in an ice bath to maximize crystal
formation.

* |solation and Drying:
o Collect the crystals by vacuum filtration using a Bichner funnel.
o Wash the crystals with a small amount of the cold recrystallization solvent.
o Dry the crystals in a desiccator or a vacuum oven.

Emergency Procedures
First Aid Measures

Immediate action is required in case of exposure.[1][6]
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact o )
water. If skin irritation occurs, get medical

advice/attention.[1][2]

Immediately rinse cautiously with water for at
least 15 minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[1](2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[1][2]

o Specific Hazards: No specific hazards arising from the chemical are reported, but
combustion may produce carbon and nitrogen oxides.[7]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
chemical-impermeable gloves, safety goggles, and respiratory protection if dust is
generated. Avoid dust formation and contact with skin and eyes.[1]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1][2]

e Containment and Cleanup:

(¢]

For small spills, carefully sweep up the solid material, avoiding dust generation.

o Place the spilled material into a suitable, closed, and labeled container for disposal.
o Clean the spill area thoroughly.

o Dispose of waste in accordance with local, state, and federal regulations.[8]

Visual Guides and Workflows

The following diagrams, created using the DOT language, visualize key safety workflows and
biological pathways relevant to octanamide.

Experimental Workflow: Safe Handling of Solid
Octanamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to Octanamide Safety and
Handling in the Lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217078#octanamide-safety-and-handling-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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